3,5-dimethyl-N-(3-phenylpropyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(3-phenylpropyl)benzamide
• InChI: InChI=1S/C18H21NO/c1-14-11-15(2)13-17(12-14)18(20)19-10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-13H,6,9-10H2,1-2H3,(H,19,20)
• InChI Key: YAJZXSKKMRAYKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCCCC2=CC=CC=C2)C
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

3,5-Dimethyl-N-(3-phenylpropyl)benzamide is a benzamide derivative characterized by a central benzamide core substituted with two methyl groups at the 3- and 5-positions of the aromatic ring and an N-linked 3-phenylpropyl chain. This structural configuration confers unique physicochemical properties, including moderate lipophilicity due to the alkyl and aryl substituents, which may influence its bioavailability and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dimethyl-N-(3-phenylpropyl)benzamide typically involves the reaction of 3,5-dimethylbenzoic acid with 3-phenylpropylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

On an industrial scale, the production of 3,5-dimethyl-N-(3-phenylpropyl)benzamide may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and product separation can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3,5-dimethyl-N-(3-phenylpropyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of amines or alcohols.

Substitution: The aromatic ring in the compound can undergo electrophilic substitution reactions, such as nitration, sulfonation, or halogenation, using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nitration with a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Nitro, sulfo, or halo derivatives of the benzamide.

Scientific Research Applications

3,5-dimethyl-N-(3-phenylpropyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and analgesic activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(3-phenylpropyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may bind to and inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Benzipram (3,5-Dimethyl-N-(1-methylethyl)-N-(phenylmethyl)benzamide)

• Structure : Features an isopropyl (1-methylethyl) and benzyl (phenylmethyl) group on the benzamide nitrogen.
• Molecular weight: ~289.4 g/mol (C₁₉H₂₃NO) .
• Inference : The shorter substituents in benzipram may limit conformational flexibility compared to the longer 3-phenylpropyl chain in the target compound, which could enhance interactions with hydrophobic binding pockets.

Roflumilast (3-Cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide)

• Structure : Contains a dichloropyridyl group and electron-withdrawing substituents (cyclopropylmethoxy, difluoromethoxy).
• Key Differences :
  • The dichloropyridyl group enhances selectivity for phosphodiesterase 4 (PDE4) inhibition, contributing to its anti-inflammatory properties.
  • IC₅₀ for PDE4 inhibition: 0.8 nM, significantly lower than benzamide analogs with alkyl/aryl substituents .
• Inference : The target compound lacks electron-withdrawing groups, suggesting divergent biological targets compared to roflumilast.

3,5-Dimethyl-N-(4-pyridylmethyl)benzamide

• Structure : Substituted with a pyridylmethyl group at the benzamide nitrogen.
• Likely exhibits higher polarity than the target compound due to the heteroaromatic group .

Substituent Effects on Physicochemical Properties

3,5-Dimethoxy-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide

• Structure : Methoxy groups (electron-donating) replace methyl groups, with a fused naphthothiazole ring.
• Key Differences: Methoxy groups increase electron density on the aromatic ring, altering reactivity in electrophilic substitution reactions.

3,5-Dimethyl-N-(1-propyltetrazol-5-yl)benzamide

• Structure : Tetrazole ring replaces the 3-phenylpropyl chain.
• Key Differences: The tetrazole group acts as a bioisostere for carboxylic acids, improving metabolic stability and hydrogen-bonding capacity.

Structural and Functional Comparison Table

Compound Name	Substituents on Benzamide Core	Key Functional Groups	Molecular Weight (g/mol)	Notable Properties/Activities
3,5-Dimethyl-N-(3-phenylpropyl)benzamide	3,5-Dimethyl; N-3-phenylpropyl	Alkyl, aryl	~279.4 (estimated)	Moderate lipophilicity
Benzipram	3,5-Dimethyl; N-isopropyl, N-benzyl	Bulky alkyl/aryl	289.4	Steric hindrance, reduced flexibility
Roflumilast	3-Cyclopropylmethoxy, 4-difluoromethoxy; N-dichloropyridyl	Electron-withdrawing, heteroaryl	403.2	PDE4 inhibition (IC₅₀ = 0.8 nM)
3,5-Dimethyl-N-(4-pyridylmethyl)benzamide	3,5-Dimethyl; N-pyridylmethyl	Heteroaromatic	~266.3 (estimated)	Enhanced solubility
3,5-Dimethoxy-N-naphthothiazolylbenzamide	3,5-Dimethoxy; N-naphthothiazolyl	Electron-donating, fused ring	~364.4 (estimated)	Improved π-π stacking